Cas no 2229647-94-1 (3,3-difluoro-1-(pent-1-en-1-yl)cyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-(pent-1-en-1-yl)cyclobutan-1-amine
• CAS No: 2229647-94-1
• MF: C₉H₁₅F₂N
• MW: 175.218909502029
• CID: 6448747
• PubChem ID: 165785753
• Update Time: 2025-05-22

3,3-difluoro-1-(pent-1-en-1-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(pent-1-en-1-yl)cyclobutan-1-amine
• EN300-1958825
• 2229647-94-1

• Inchi： 1S/C9H15F2N/c1-2-3-4-5-8(12)6-9(10,11)7-8/h4-5H,2-3,6-7,12H2,1H3/b5-4+
• InChI Key： VVSJSIZRRBBSLE-SNAWJCMRSA-N
• SMILES： FC1(CC(/C=C/CCC)(C1)N)F

Computed Properties

• Exact Mass: 175.11725581g/mol
• Monoisotopic Mass: 175.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-1-(pent-1-en-1-yl)cyclobutan-1-amine

3,3-Difluoro-1-(pent-1-en-1-yl)cyclobutan-1-amine (CAS No. 2229647-94-1): A Versatile Fluorinated Cyclobutane Derivative

3,3-Difluoro-1-(pent-1-en-1-yl)cyclobutan-1-amine (CAS No. 2229647-94-1) is a fluorinated cyclobutane derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluorocyclobutyl core and pentenylamine side chain, offers intriguing possibilities for drug discovery and material science applications. The presence of fluorine atoms in its structure enhances its metabolic stability and lipophilicity, making it a valuable building block for medicinal chemistry.

The growing interest in fluorinated organic compounds stems from their ability to modulate biological activity and improve pharmacokinetic properties. Researchers are particularly drawn to 3,3-difluorocyclobutane derivatives due to their conformational rigidity and potential to serve as bioisosteres for aromatic rings or carbonyl groups. The pent-1-en-1-yl substituent adds further versatility, enabling various chemical modifications through its reactive double bond.

In pharmaceutical applications, 3,3-difluoro-1-(pent-1-en-1-yl)cyclobutan-1-amine serves as a key intermediate for developing novel therapeutic agents. Its structural features make it particularly relevant for targeting central nervous system disorders, where fluorinated compounds often demonstrate improved blood-brain barrier penetration. Recent studies have explored its potential in creating next-generation antidepressants and neuroprotective agents, addressing the growing mental health concerns in modern society.

The agrochemical industry has also shown interest in this compound for developing novel pesticides with improved environmental profiles. The difluorocyclobutyl moiety can enhance the binding affinity to target enzymes in pests while reducing toxicity to non-target organisms. This aligns with current trends toward sustainable agriculture and the need for more selective crop protection agents.

From a synthetic chemistry perspective, CAS 2229647-94-1 presents interesting challenges and opportunities. The strained cyclobutane ring combined with fluorine substituents creates unique reactivity patterns that synthetic chemists can exploit. Recent advances in photocatalysis and electrochemical synthesis have opened new pathways for preparing such fluorinated building blocks more efficiently.

The commercial availability of 3,3-difluoro-1-(pent-1-en-1-yl)cyclobutan-1-amine has increased in recent years, reflecting its growing importance in research and development. Suppliers typically offer this compound with high purity (>98%) to meet the stringent requirements of pharmaceutical applications. Proper storage under inert atmosphere at low temperatures is recommended to maintain its stability.

Analytical characterization of this compound typically involves NMR spectroscopy (particularly ¹⁹F NMR for the fluorine atoms), mass spectrometry, and HPLC purity analysis. The distinct fluorine signals in NMR provide valuable structural information, while the unsaturated side chain can be monitored by infrared spectroscopy for quality control purposes.

Future research directions for 3,3-difluoro-1-(pent-1-en-1-yl)cyclobutan-1-amine may explore its potential in PET imaging applications, given the importance of fluorine-18 in radiopharmaceuticals. Additionally, its incorporation into metal-organic frameworks or catalysts could lead to novel materials with unique properties.

For researchers working with this compound, safety considerations include standard laboratory precautions for handling amines and fluorinated compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended. The compound's physicochemical properties (such as solubility in common organic solvents) make it relatively easy to work with in synthetic applications.

The patent landscape surrounding difluorocyclobutylamine derivatives has been expanding, with several pharmaceutical companies filing applications that incorporate this structural motif. This intellectual property activity underscores the compound's potential value in drug discovery pipelines.

Environmental fate studies of similar fluorinated compounds suggest that 3,3-difluoro-1-(pent-1-en-1-yl)cyclobutan-1-amine would likely undergo biodegradation under appropriate conditions, though specific ecotoxicological data would be needed for comprehensive assessment. This aspect is particularly important given increasing regulatory focus on PFAS alternatives and sustainable chemistry.

In academic settings, this compound serves as an excellent case study for teaching conformational analysis and fluorine effects in organic chemistry. The strained cyclobutane ring demonstrates interesting stereoelectronic effects that are further modified by the fluorine substituents.

Market analysts project steady growth in demand for specialized fluorinated building blocks like 3,3-difluoro-1-(pent-1-en-1-yl)cyclobutan-1-amine, driven by ongoing pharmaceutical R&D and the search for novel agrochemicals. Custom synthesis services for such compounds have become increasingly popular among research organizations.

Recent publications have highlighted innovative synthetic routes to access difluorocyclobutane derivatives, including catalytic asymmetric methods that could provide enantiomerically enriched versions of this compound. Such advances open possibilities for developing chiral drugs or catalysts based on this scaffold.

For researchers considering 3,3-difluoro-1-(pent-1-en-1-yl)cyclobutan-1-amine for their projects, it's worth noting that computational chemistry methods can provide valuable insights into its conformational preferences and electronic properties before experimental work begins. These in silico approaches can help optimize synthetic strategies and predict biological activity.

The compound's unique combination of structural features - the fluorinated cyclobutane core, the amine functionality, and the unsaturated side chain - creates multiple points for diversification, making it a versatile intermediate in medicinal chemistry programs. This adaptability is particularly valuable in fragment-based drug discovery approaches.

As regulatory requirements for new chemical entities become more stringent, compounds like 3,3-difluoro-1-(pent-1-en-1-yl)cyclobutan-1-amine that offer improved metabolic stability without excessive environmental persistence are likely to see increased adoption in various applications.